Cas no 59129-78-1 (1,3-Propanediol, 2-mercapto-)
1,3-Propanediol, 2-mercapto- structure
Product Name:1,3-Propanediol, 2-mercapto-
CAS No:59129-78-1
MF:C3H8O2S
MW:108.159420013428
CID:2833992
PubChem ID:9812762
Update Time:2025-04-21
1,3-Propanediol, 2-mercapto- Chemical and Physical Properties
Names and Identifiers
-
- 2-thioglycerol
- 1,3-Propanediol, 2-mercapto-
- SCHEMBL42232
- DTXSID30431005
- DTXCID10381837
- SCHEMBL9285628
- 59129-78-1
-
- Inchi： 1S/C3H8O2S/c4-1-3(6)2-5/h3-6H,1-2H2
- InChI Key： NBUVVXNTRSKQSQ-UHFFFAOYSA-N
- SMILES： SC(CO)CO
Computed Properties
- Exact Mass: 108.02450067g/mol
- Monoisotopic Mass: 108.02450067g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 28
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 41.5Ų
1,3-Propanediol, 2-mercapto- Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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